Cas no 1147998-34-2 (Benzyl 4-((trimethylsilyl)oxy)-5,6-dihydropyridine-1(2H)-carboxylate)

• Product Name: Benzyl 4-((trimethylsilyl)oxy)-5,6-dihydropyridine-1(2H)-carboxylate
• CAS No: 1147998-34-2
• MF: C₁₆H₂₃NO₃Si
• MW: 305.444225549698
• CID: 1024624
• PubChem ID: 57502431
• Update Time: 2025-10-29

Benzyl 4-((trimethylsilyl)oxy)-5,6-dihydropyridine-1(2H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 4-((trimethylsilyl)oxy)-5,6-dihydropyridine-1(2H)-carboxylate
• Benzyl 4-((trimethylsilyl)oxy)-3,6-dihydropyridine-1(2H)-carboxylate
• 4-trimethylsilanyloxy-3,6-dihydro-2H-pyridine-1-carboxylic acid benzyl es
• AK-93531
• ANW-53377
• BD230916
• benzyl 4-(trimethylsilyloxy)-5,6-dihydropyridine-1(2H)-carboxylate
• benzyl 4-[(trimethylsilyl)oxy]-3,6-dihydropyridine-1(2H)-carboxylate
• CTK8B6383
• KB-250972
• phenylmethyl 4-[(trimethylsilyl)oxy]-3,6-dihydro-1(2H)-pyridinecarboxylate
• SureCN1967458
• 1147998-34-2
• DTXSID10726946
• benzyl 4-[(trimethylsilyl)oxy]-3,6-dihydropyridine-1(2 H)-carboxylate
• A894126
• DB-369852
• 1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-4-[(trimethylsilyl)oxy]-, phenylmethyl ester
• SEQIAIADXKZAFN-UHFFFAOYSA-N
• benzyl 4-trimethylsilyloxy-3,6-dihydro-2H-pyridine-1-carboxylate
• SCHEMBL1967458
• Benzyl4-((trimethylsilyl)oxy)-5,6-dihydropyridine-1(2H)-carboxylate
• AKOS015999528
• 4-trimethylsilanyloxy-3,6-dihydro-2H-pyridine-1-carboxylic acid benzyl ester

• MDL： MFCD22421630
• Inchi： 1S/C16H23NO3Si/c1-21(2,3)20-15-9-11-17(12-10-15)16(18)19-13-14-7-5-4-6-8-14/h4-9H,10-13H2,1-3H3
• InChI Key： SEQIAIADXKZAFN-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)OC1=CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 305.14472013g/mol
• Monoisotopic Mass: 305.14472013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8Ų

Additional information on Benzyl 4-((trimethylsilyl)oxy)-5,6-dihydropyridine-1(2H)-carboxylate

Benzyl 4-((trimethylsilyl)oxy)-5,6-dihydropyridine-1(2H)-carboxylate: A Comprehensive Overview

The compound with CAS No. 1147998-34-2, known as Benzyl 4-((trimethylsilyl)oxy)-5,6-dihydropyridine-1(2H)-carboxylate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural features and versatile applications, making it a valuable tool in contemporary research and development.

At its core, the molecule consists of a benzyl group attached to a dihydropyridine ring system, which is further substituted with a trimethylsilyl group at the 4-position of the ring. The presence of the trimethylsilyl group introduces intriguing electronic and steric properties to the molecule, enhancing its reactivity and making it suitable for a wide range of applications.

Recent studies have highlighted the potential of this compound in drug discovery efforts, particularly in the development of novel therapeutic agents targeting cardiovascular diseases and neurodegenerative disorders. The dihydropyridine moiety is well-known for its calcium channel blocking activity, which has been extensively exploited in pharmacological research.

In addition to its pharmacological applications, this compound has also found utility in materials science as a precursor for the synthesis of advanced polymers and functional materials. The trimethylsilyl group plays a crucial role in modulating the physical properties of these materials, enabling the creation of high-performance composites and coatings.

The synthesis of Benzyl 4-((trimethylsilyl)oxy)-5,6-dihydropyridine-1(2H)-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methodologies. Researchers have optimized reaction conditions to achieve high yields and selectivity, ensuring that this compound can be produced efficiently on both laboratory and industrial scales.

From an analytical standpoint, this compound has proven to be an excellent substrate for various spectroscopic techniques such as NMR and IR spectroscopy. Its distinct chemical shifts and absorption bands provide valuable insights into its molecular structure and dynamic behavior.

In conclusion, CAS No. 1147998-34-2 represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers striving to push the boundaries of scientific innovation.